Cas no 121425-11-4 (Benzamide, N,N-diethyl-5-fluoro-2-methyl-)

• Product Name: Benzamide, N,N-diethyl-5-fluoro-2-methyl-
• CAS No: 121425-11-4
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 3687531
• PubChem ID: 14901677
• Update Time: 2025-05-20

Benzamide, N,N-diethyl-5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N-diethyl-5-fluoro-2-methyl-
• N,N-Diethyl-5-fluoro-2-methylbenzamide
• E97893
• SCHEMBL1034975
• XZTUVIVZZPZUBI-UHFFFAOYSA-N
• N,N-diethyl-5-fluoro-2-methyl-benzamide
• MFCD20144012
• AKOS009103416
• 121425-11-4

• Inchi： 1S/C12H16FNO/c1-4-14(5-2)12(15)11-8-10(13)7-6-9(11)3/h6-8H,4-5H2,1-3H3
• InChI Key： XZTUVIVZZPZUBI-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 209.121592296Da
• Monoisotopic Mass: 209.121592296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on Benzamide, N,N-diethyl-5-fluoro-2-methyl-

Benzamide, N,N-diethyl-5-fluoro-2-methyl- (CAS No. 121425-11-4): A Comprehensive Overview

Benzamide, N,N-diethyl-5-fluoro-2-methyl- (CAS No. 121425-11-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. The presence of a fluoro substituent and diethyl groups in its structure enhances its bioactivity, making it a valuable intermediate in drug synthesis.

The chemical properties of Benzamide, N,N-diethyl-5-fluoro-2-methyl- are influenced by its aromatic ring and the electron-withdrawing effects of the fluoro group. These features contribute to its stability and reactivity, which are crucial for its applications in organic synthesis. Researchers often explore its potential in creating derivatives with enhanced pharmacological profiles, addressing current challenges in drug discovery.

One of the most searched topics related to Benzamide, N,N-diethyl-5-fluoro-2-methyl- is its role in the development of central nervous system (CNS) drugs. With the increasing prevalence of neurological disorders, the demand for innovative compounds like this has surged. Its structural similarity to known bioactive molecules makes it a promising candidate for further investigation. Additionally, its potential applications in cancer research have also been a focal point, as scientists explore its mechanisms of action in inhibiting tumor growth.

In the context of green chemistry, Benzamide, N,N-diethyl-5-fluoro-2-methyl- has been studied for its environmentally friendly synthesis routes. Researchers are optimizing its production to minimize waste and reduce the use of hazardous reagents, aligning with global sustainability goals. This aspect is particularly relevant given the growing emphasis on eco-friendly pharmaceutical manufacturing.

The market dynamics for Benzamide, N,N-diethyl-5-fluoro-2-methyl- reflect its rising importance in the pharmaceutical industry. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of drug developers. Its versatility and potential for customization make it a sought-after material in both academic and industrial settings.

Another area of interest is the compound's potential in antimicrobial applications. With the rise of antibiotic-resistant bacteria, there is a pressing need for new antimicrobial agents. Preliminary studies suggest that derivatives of Benzamide, N,N-diethyl-5-fluoro-2-methyl- may exhibit significant activity against resistant strains, offering a new avenue for research.

From a regulatory perspective, Benzamide, N,N-diethyl-5-fluoro-2-methyl- is compliant with major pharmaceutical guidelines, ensuring its safe use in research and development. Its synthesis and handling protocols are well-documented, providing researchers with the necessary information to work with this compound effectively.

In summary, Benzamide, N,N-diethyl-5-fluoro-2-methyl- (CAS No. 121425-11-4) is a compound of significant scientific and industrial relevance. Its unique chemical properties, coupled with its potential applications in drug discovery, green chemistry, and antimicrobial research, make it a subject of ongoing interest. As the pharmaceutical landscape evolves, this compound is poised to play a critical role in addressing some of the most pressing challenges in healthcare and sustainability.